![molecular formula C12H23N3O4 B6184640 acetic acid, tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate, trans CAS No. 2624142-33-0](/img/no-structure.png)
acetic acid, tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate, trans
Overview
Description
Acetic acid, tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate, trans (abbreviated as t-Bu-NCC) is an organic compound that is used in a variety of applications, mainly in the field of biological research. t-Bu-NCC is a cyclic amide derivative of acetic acid, and is a useful reagent in the synthesis of various compounds due to its versatile reactivity. In particular, t-Bu-NCC has been used extensively in the synthesis of peptides, peptidomimetics, and other biologically active compounds.
Scientific Research Applications
T-Bu-NCC is a versatile reagent that has been used in a variety of scientific research applications. It has been used in the synthesis of peptides, peptidomimetics, and other biologically active compounds. Additionally, acetic acid, tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate, trans has been used as a protecting group in the synthesis of peptide-based drugs. It has also been used in the synthesis of peptide-based scaffolds for drug discovery and development.
Mechanism of Action
T-Bu-NCC is a cyclic amide derivative of acetic acid, and its reactivity is based on the formation of a cyclic amide bond between the tert-butyl group and the carbamate group. The cyclic amide bond is formed through a nucleophilic substitution reaction, in which the tert-butyl group acts as a leaving group and the carbamate group acts as the nucleophile.
Biochemical and Physiological Effects
acetic acid, tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate, trans is a versatile reagent that has been used in a variety of scientific research applications. However, its biochemical and physiological effects are not well-understood. It is known to be a useful reagent in the synthesis of peptides, peptidomimetics, and other biologically active compounds, but its effects on the body have yet to be studied.
Advantages and Limitations for Lab Experiments
T-Bu-NCC is a versatile reagent that has a number of advantages for laboratory experiments. It is relatively stable and can be stored for long periods of time without significant degradation. Additionally, it is relatively easy to synthesize and is relatively inexpensive. However, acetic acid, tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate, trans is also reactive and can potentially react with other compounds in the laboratory, so caution must be taken when using it.
Future Directions
The potential applications of acetic acid, tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate, trans are vast, and there are a number of future directions that could be explored. For example, further research could be conducted to explore its potential use in the synthesis of peptide-based drugs and scaffolds for drug discovery and development. Additionally, further research could be conducted to explore its biochemical and physiological effects, as well as its potential toxicity. Finally, further research could be conducted to explore its potential use in other applications, such as the synthesis of other biologically active compounds or its potential use as a protecting group in the synthesis of peptides.
Synthesis Methods
T-Bu-NCC can be synthesized from acetic acid by a three-step reaction. First, acetic acid is reacted with tert-butyl bromide in the presence of a base to form tert-butyl acetate. Second, tert-butyl acetate is reacted with dimethylformamide dimethylacetal to form tert-butyl N-methyl carbamate. Finally, tert-butyl N-methyl carbamate is reacted with cyclobutyl acetate to form acetic acid, tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate, trans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for acetic acid, tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate, trans involves the reaction of tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate with acetic anhydride in the presence of a catalyst to yield the desired product.", "Starting Materials": [ "tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate", "acetic anhydride", "catalyst" ], "Reaction": [ "Step 1: Add tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate to a reaction vessel", "Step 2: Add acetic anhydride to the reaction vessel", "Step 3: Add a catalyst to the reaction mixture", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Step 5: Cool the reaction mixture and isolate the product by filtration or extraction", "Step 6: Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2624142-33-0 |
Molecular Formula |
C12H23N3O4 |
Molecular Weight |
273.33 g/mol |
IUPAC Name |
acetic acid;tert-butyl N-(3-carbamimidoylcyclobutyl)carbamate |
InChI |
InChI=1S/C10H19N3O2.C2H4O2/c1-10(2,3)15-9(14)13-7-4-6(5-7)8(11)12;1-2(3)4/h6-7H,4-5H2,1-3H3,(H3,11,12)(H,13,14);1H3,(H,3,4) |
InChI Key |
WAZXKMYZQJLSDX-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)O.CC(C)(C)OC(=O)NC1CC(C1)C(=N)N |
Purity |
95 |
Origin of Product |
United States |
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